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Compound of Interest

Compound Name: 2-Oxazolidinone, 5-methyl-3-vinyl-

Cat. No.: B1606508 Get Quote

An In-depth Technical Guide to 5-methyl-3-vinyl-
2-oxazolidinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of 5-methyl-3-vinyl-2-oxazolidinone (VMOX). It is intended for an

audience with a technical background in chemistry and pharmaceuticals, offering detailed

information relevant to research and development.

Chemical Structure and Identification
5-methyl-3-vinyl-2-oxazolidinone is a heterocyclic compound featuring a five-membered

oxazolidinone ring substituted with a methyl group at the 5-position and a vinyl group at the 3-

position (the nitrogen atom). This unique combination of a polymerizable vinyl group and a

polar cyclic carbamate structure makes it a versatile monomer and chemical intermediate.[1]

Canonical SMILES: CC1CN(C(=O)O1)C=C

InChI Key: HXFNRRNDWNSKFM-UHFFFAOYSA-N

Below is a logical diagram illustrating the key structural features of the molecule.
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Figure 1. Key Structural Features of 5-methyl-3-vinyl-2-oxazolidinone
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Figure 2. Conceptual Synthesis Workflow
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Figure 3. Mechanism of Action for Oxazolidinone Antibiotics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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